![molecular formula C₂₃H₂₄ClNO₆S B014888 [(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate CAS No. 148731-67-3](/img/structure/B14888.png)
[(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate
Overview
Description
[(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate, also known as [(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate, is a useful research compound. Its molecular formula is C₂₃H₂₄ClNO₆S and its molecular weight is 478 g/mol. The purity is usually 95%.
The exact mass of the compound [(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Alkaloids - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality [(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biotransformation in Pharmaceutical Manufacturing
This compound is used in the biotransformation of colchicinoids into their corresponding 3-O-Glucosyl derivatives by selected strains of Bacillus megaterium . This process is key in the manufacturing of thiocolchicoside, a pharmaceutical ingredient used for the treatment of diseases of the muscle–skeletal system due to its potent anti-inflammatory and myorelaxant properties .
Antiproliferative Screening
(S)-2-Chloroacetyl-2-demethyl Thiocolchicine has been used in the synthesis and antiproliferative screening of novel analogs of regioselectively demethylated colchicine and thiocolchicine . The substitutions of H-donor and H-acceptor sites at C1 in thiocolchicine position provide an efficient control of the hydration affinity and solubility .
Anticancer Research
This compound has been identified as a potent anticancer agent due to its strong antimitotic activity . It has a high affinity for binding to the tubulin in cancer cells, leading to the inhibition of microtubule polymerization and mitosis arrest .
Anti-Inflammatory Research
Thiocolchicine, a derivative of (S)-2-Chloroacetyl-2-demethyl Thiocolchicine, exhibits lower toxicity and has a higher binding affinity to tubulin . It has been used in the therapy of diseases of the muscle–skeletal system and is under evaluation for the preparation of novel anti-inflammatory medicaments .
Synthesis of Novel Medicaments
Thiocolchicine, a derivative of (S)-2-Chloroacetyl-2-demethyl Thiocolchicine, is an interesting active pharmaceutical ingredient, used in the therapy of diseases of the muscle–skeletal system and under evaluation for the preparation of novel antitumor and anti-inflammatory medicaments .
Cytotoxic Research
(S)-2-Chloroacetyl-2-demethyl Thiocolchicine has been used in the synthesis of novel cytotoxic and antimitotic agents . These agents have potential applications in cancer treatment due to their ability to inhibit cell division .
Mechanism of Action
Target of Action
The primary target of (S)-2-Chloroacetyl-2-demethyl Thiocolchicine, a semi-synthetic derivative of the colchicine, is believed to be the nicotinic acetylcholine receptors (nAchRs) . These receptors play a crucial role in transmitting signals in the nervous system.
Mode of Action
The compound is thought to act via antagonism of nAchRs . This means it binds to these receptors, blocking their normal function and preventing the transmission of nerve signals. It also is a competitive antagonist of GABA A and glycine receptors , which are involved in inhibitory neurotransmission in the central nervous system.
Biochemical Pathways
Its parent compound, colchicine, is known to interfere with the polymerization of microtubules, a key component of the cell’s cytoskeleton . This disruption can affect various cellular processes, including cell division and intracellular transport.
Pharmacokinetics
Its relative, thiocolchicoside, has a bioavailability of 25% and an elimination half-life of 5-6 hours . These properties can impact the compound’s bioavailability, determining how much of the drug reaches the systemic circulation and how long it remains in the body.
Result of Action
The molecular and cellular effects of (S)-2-Chloroacetyl-2-demethyl Thiocolchicine are likely to be similar to those of its parent compound, colchicine. This includes anti-inflammatory and analgesic effects , as well as potent convulsant activity .
properties
IUPAC Name |
[(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClNO6S/c1-12(26)25-16-7-5-13-9-18(29-2)22(31-20(28)11-24)23(30-3)21(13)14-6-8-19(32-4)17(27)10-15(14)16/h6,8-10,16H,5,7,11H2,1-4H3,(H,25,26)/t16-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEFSQURXCINXNO-INIZCTEOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC(=O)CCl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC(=O)CCl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClNO6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10933471 |
Source
|
| Record name | N-{2-[(Chloroacetyl)oxy]-1,3-dimethoxy-10-(methylsulfanyl)-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl}ethanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10933471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
478.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate | |
CAS RN |
148731-67-3 |
Source
|
| Record name | 2-Chloroacetyl-2-demethylthiocolchicine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0148731673 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-{2-[(Chloroacetyl)oxy]-1,3-dimethoxy-10-(methylsulfanyl)-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl}ethanimidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10933471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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